![molecular formula C22H29N3O B2922279 N-[2-(4-phenylpiperazin-1-yl)ethyl]-4-propylbenzamide CAS No. 1049342-08-6](/img/structure/B2922279.png)
N-[2-(4-phenylpiperazin-1-yl)ethyl]-4-propylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of 2-(4-phenylpiperazin-1-yl)ethanamine . Another related compound is ethyl (2E)-2-(N-hydroxyimino)-2-(4-phenylpiperazin-1-yl)acetate .
Synthesis Analysis
While specific synthesis information for “N-[2-(4-phenylpiperazin-1-yl)ethyl]-4-propylbenzamide” is not available, a related compound, 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives, were synthesized for the treatment of Alzheimer’s disease (AD) . The final compounds were synthesized in the alkylation reaction of the corresponding amines .Molecular Structure Analysis
The molecular structure of the related compound, N-Ethyl-N2-[(4-phenylpiperazin-1-ium-1-yl)acetyl]-D-alaninamide, has a molecular formula of C17H27N4O2 .Physical And Chemical Properties Analysis
The related compound, N-Ethyl-N2-[(4-phenylpiperazin-1-ium-1-yl)acetyl]-D-alaninamide, has a molecular weight of 319.421 Da . It has 6 hydrogen bond acceptors and 2 hydrogen bond donors .Scientific Research Applications
Anxiolytic Activity
Compounds with a similar structure have been evaluated for their anxiolytic activity. This suggests that our compound of interest could potentially be used in the design and synthesis of new medications aimed at treating anxiety disorders .
Antioxidant Properties
The phenylpiperazine moiety is known for its antioxidant properties. Therefore, N-[2-(4-phenylpiperazin-1-yl)ethyl]-4-propylbenzamide could be evaluated for its ability to scavenge free radicals like DPPH, which is a common assay for measuring antioxidant activity .
Analgesic and Anti-inflammatory Agent
Similar compounds have been synthesized and evaluated for their analgesic and anti-inflammatory properties. This indicates that our compound could also be researched for its potential use in pain relief and inflammation control .
Anticonvulsant Activity
There is evidence that phenylpiperazine derivatives can exhibit anticonvulsant activity. This suggests that N-[2-(4-phenylpiperazin-1-yl)ethyl]-4-propylbenzamide might be useful in the development of new treatments for epilepsy or seizure disorders .
Acetylcholinesterase Inhibition
Phenylpiperazine derivatives have been synthesized and evaluated as potential acetylcholinesterase inhibitors (AChEIs), which are important in the treatment of Alzheimer’s disease (AD). This implies that our compound could be explored for its efficacy in managing AD symptoms by inhibiting acetylcholinesterase, an enzyme associated with the disease’s progression .
Future Directions
properties
IUPAC Name |
N-[2-(4-phenylpiperazin-1-yl)ethyl]-4-propylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O/c1-2-6-19-9-11-20(12-10-19)22(26)23-13-14-24-15-17-25(18-16-24)21-7-4-3-5-8-21/h3-5,7-12H,2,6,13-18H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWQSHHFZNFRFGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)C(=O)NCCN2CCN(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-phenylpiperazin-1-yl)ethyl]-4-propylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.